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In the landscape of cosmetic and pharmaceutical formulation, the selection of an appropriate
humectant is critical for product efficacy, stability, and consumer acceptance. This guide
provides an objective comparison of tripropylene glycol (TPG) against other widely used
humectants: glycerin, propylene glycol (PG), and butylene glycol (BG). The information
presented is supported by available experimental data to aid in formulation decisions.

Introduction to Humectants in Cosmetic Science

Humectants are hygroscopic ingredients that attract and retain water from the surrounding
environment or from the deeper layers of the skin.[1] This property is fundamental to skin and
hair care products, where maintaining hydration is key to skin health and appearance. The
efficacy of a humectant is primarily determined by its molecular structure, particularly the
presence of hydrophilic groups like hydroxyl (-OH) groups that form hydrogen bonds with water
molecules.[2] Beyond moisturization, humectants can also influence a product's sensory
characteristics, stability, and the penetration of other active ingredients.[3][4]

Physicochemical Properties

A fundamental comparison of the key physicochemical properties of tripropylene glycol and
other common humectants is presented in Table 1. These properties influence their function
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and application in cosmetic formulations.

= N Tripropylene Glycerin Propylene Butylene
roper
S Glycol (TPG) (Glycerol) Glycol (PG) Glycol (BG)
Chemical
CoH2004 CsHsOs3 Cs3HsO2 CaH1002
Formula
Molecular Weight
192.25 92.09 76.09 90.12
(g/mal)
Clear, colorless, Clear, colorless, Clear, colorless, Clear, colorless
Appearance . - . o . - Lo
viscous liquid viscous liquid viscous liquid liquid
Odor Nearly odorless Odorless Nearly odorless Mild
Solubility in o o o o
Miscible Miscible Miscible Miscible
Water
Boiling Point (°C)  ~267 290 188.2[5] 207.5

Performance Comparison
Hygroscopicity

Hygroscopicity, the ability to attract and hold water, is the primary performance indicator for a
humectant. While direct comparative studies including tripropylene glycol are limited, some
data is available for glycerin and propylene glycol.

Water Absorption (% of weight) at 50%

Humectant . .-
Relative Humidity

Glycerin 25%][2]

Propylene Glycol 20%][2]

Tripropylene Glycol Data not available in comparative studies

Butylene Glycol Data not available in comparative studies
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Glycerin is recognized as a highly effective humectant, capable of binding a significant amount
of water.[2] Propylene glycol is also an effective humectant, though slightly less so than
glycerin under the tested conditions.[2] Butylene glycol is considered to have humectant
properties similar to propylene glycol.[2] Tripropylene glycol is also utilized for its humectant
properties in cosmetic formulations.[3][6]

In-Vitro Skin Penetration

The ability of a humectant to penetrate the stratum corneum can influence skin hydration and
the delivery of other active ingredients. An in-vitro study using human abdominal skin provided
measured penetration rates for monopropylene glycol (MPG) and dipropylene glycol (DPG),
along with a predicted value for tripropylene glycol (TPG).

Steady-State Flux (Jss) Permeability Coefficient
Compound
(uglcm?/h) (Kp) (cm/h)
Monopropylene Glycol (MPG) 97.6 9.48 x 10>
Dipropylene Glycol (DPG) 39.3 3.85x1073
Tripropylene Glycol (TPG
Propy yeol( ) 101 9.9x 103

(Predicted)

Data from a study on dermal
penetration of propylene

glycols.[7]

The data suggests that as the chain length of the propylene glycol oligomer increases, the
steady-state flux and permeability coefficient can be affected. It is important to note that the
values for TPG are based on a QSAR model prediction.[7]

Sensory Profile

The sensory characteristics of a humectant, such as tackiness and spreadability, are crucial for
consumer acceptance. While direct comparative sensory data for tripropylene glycol is not
readily available, a study comparing natural butylene glycol with glycerin and propanediol in a
hand cream provides insights into relevant sensory attributes.
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Natural Butylene

Sensory Attribute Glycerin Propanediol
Glycol

Gloss/Shine Superior

Spreadability Superior

Slipperiness Superior

Stickiness Least Sticky

Greasiness Least Greasy

After-feel Comparable Comparable Comparable

Based on a study
comparing natural
butylene glycol to

other natural glycols.

[8]

This study indicated that natural butylene glycol offered a superior sensory profile in several
key aspects compared to glycerin and propanediol.[8] Generally, glycerin is known to have a
tacky feel at higher concentrations, a drawback that formulators often try to mitigate.[9]
Propylene glycol is less viscous than glycerin.[10]

Safety and Regulatory Status

Tripropylene glycol, propylene glycol, and butylene glycol are considered safe for use in
cosmetic formulations when formulated to be non-irritating, according to the Cosmetic
Ingredient Review (CIR) Expert Panel.[6] Propylene glycol is generally nontoxic and
noncarcinogenic, though it has been associated with a low potential for skin irritation and, less
commonly, allergic contact dermatitis.[3][11]

Experimental Protocols
Hygroscopicity Measurement by Dynamic Vapor
Sorption (DVS)
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Principle: DVS is a gravimetric technique that measures the mass of a sample as it absorbs or
desorbs a solvent by varying the vapor concentration surrounding it at a constant temperature.
[12][13]

Methodology:
e Asmall, precisely weighed sample of the humectant is placed in the DVS instrument.
e The sample is initially dried under a stream of dry nitrogen gas to establish a baseline mass.

o The relative humidity (RH) of the nitrogen stream is then increased in a stepwise manner
(e.g., in 10% increments from 0% to 90% RH).

o At each RH step, the sample mass is continuously monitored until it reaches equilibrium (i.e.,
no further significant mass change is observed).

e The mass of water absorbed at each RH level is recorded.

o Adesorption curve can also be generated by subsequently decreasing the RH in a stepwise
manner.

e The results are presented as a sorption/desorption isotherm, plotting the percentage mass
change against the relative humidity.[14][15]
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DVS Analysis
Sample Preparation
Next RH Step Next RH Step Data Output

]
Weigh Humectant Sample }—»‘ Dry Sample (0% RH) }—»‘ Stepwise Increase in RH ‘ Equilibrate and Measure Mass }—»‘ Stepwise Decrease in RH }—» N N
Equilibrate and Measure Mass Sorption/Desorption Isotherm

Mount Skin on Franz Cell

'

Fill Receptor Chamber

'

Apply Test Formulation to Donor Chamber

'

Sample Receptor Fluid at Time Intervals

'

Analyze Samples (e.g., HPLC)

'

Plot Permeation Profile

'

Calculate Jss and Kp

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Apply Test Formulation Measure at Timed Intervals

Baseline Corneometer Measurement
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Compare Changes from Baseline

Y

Measure Untreated Control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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